N-(4-ethylphenyl)-4-methoxy-3-(4-morpholinylsulfonyl)benzamide
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Overview
Description
Synthesis Analysis
The synthesis of benzamide derivatives, including compounds similar to N-(4-ethylphenyl)-4-methoxy-3-(4-morpholinylsulfonyl)benzamide, often involves the preparation of substituted benzamides with specific functional groups to enhance their activity. A notable method includes the synthesis of 4-amino-5-chloro-2-methoxy- and 2-ethoxy-N-[(4-substituted 2-morpholinyl)methyl]benzamides, showing potent activity in various assays. These synthetic approaches provide valuable insights into the chemical synthesis and potential modifications of this compound (Kato et al., 1992).
Molecular Structure Analysis
The molecular structure of similar benzamide compounds has been extensively studied, revealing the significance of the morpholine ring and substituted benzamide core in determining their biological activity and chemical properties. X-ray diffraction analysis and theoretical calculations, such as density functional theory (DFT), have been employed to elucidate the geometrical parameters and electronic properties of these molecules, providing a foundation for understanding the molecular structure of this compound (Demir et al., 2015).
Chemical Reactions and Properties
Benzamide derivatives, including compounds with structures similar to the one , undergo various chemical reactions, contributing to their diverse properties. These reactions often involve interactions with different substituents and functional groups, leading to the formation of new compounds with distinct biological and chemical activities. For example, the synthesis of benzopyrano (3,2-d)-Δ5-2,1,3-oxaza- and 1,2,3-diazaphospholines through the reaction of Lawesson's reagent with coumarin oxime and hydrazone derivatives showcases the chemical versatility of benzamide compounds (Ghattas et al., 2000).
Physical Properties Analysis
The physical properties of benzamide derivatives, such as solubility, melting points, and crystalline forms, are crucial for their application and handling. Polymorphism, for instance, affects the compound's stability, solubility, and bioavailability. Detailed characterization, including X-ray powder diffractometry and thermal analysis, helps in understanding these physical properties, which are essential for the development and application of these compounds (Yanagi et al., 2000).
properties
IUPAC Name |
N-(4-ethylphenyl)-4-methoxy-3-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O5S/c1-3-15-4-7-17(8-5-15)21-20(23)16-6-9-18(26-2)19(14-16)28(24,25)22-10-12-27-13-11-22/h4-9,14H,3,10-13H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEHNFADIJOMUKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)OC)S(=O)(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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